Cas no 59467-96-8 (Midazolam hydrochloride)

• Product Name: Midazolam hydrochloride
• CAS No: 59467-96-8
• MF: C₁₈H₁₄Cl₂FN₃
• MW: 362.228265285492
• CID: 57433
• PubChem ID: 43032
• Update Time: 2025-10-28

Midazolam hydrochloride Chemical and Physical Properties

Names and Identifiers

• Midazolam hydrochloride
• 8-Chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5a][1,4]benzodiazepine hydrochloride
• 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine,hydrochloride
• 003
• EINECS 261-776-6
• Hypnovel
• Midazolam (hydrochloride)
• Midazolam Hcl
• Ro 21-3981
• Rocam
• UNII-W7TTW573JJ
• D00696
• MIDAZOLAM HYDROCHLORIDE CIV [USP-RS]
• Hydrochloride, Midazolam
• NCGC00168254-01
• CAS-59467-96-8
• SEIZALAM
• MLS001401415
• MIDAZOLAM HYDROCHLORIDE [MART.]
• Midazolam.HCl
• Ro 21-3981/003
• HY-B0676A
• BCP15579
• 8-Chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo(1,5-a)(1,4)benzodiazepine monohydrochloride
• MIDAZOLAM HYDROCHLORIDE [ORANGE BOOK]
• DTXSID8047846
• 8-Chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo(1,5-a)(1,4)benzodiazepine hydrochloride
• NSC 751451
• AKOS024457308
• CHEBI:6932
• NS00088000
• 4H-Imidazo[1,5a][1,4]benzodiazepine, 8-chloro-6-(2-fluorophenyl)-1-methyl-, hydrochloride
• Midazolam hydrochloride [USAN]
• Ro-213981001
• 8-Chloro-6-(O-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine monohydrochloride
• Tox21_112613
• Versed (TN)
• 4H-Imidazo(1,5-a)(1,4)benzodiazepine, 8-chloro-6-(2-fluorophenyl)-1-methyl-, monohydrochloride
• MIDAZOLAM HYDROCHLORIDE (MART.)
• Versed hydrochloride
• CHEMBL1200420
• Midazolam in Sodium Chloride
• NCGC00168254-02
• 8-Chloro-6-(2-fluorophenyl)-1-Methyl-4H-Imidazo(1,5a)(1,4)Benzodiazepine
• 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine;hydrochloride
• Ro-21-3981/003
• SHP615
• MIDOZALAM HYDROCHLORIDE
• 59467-96-8
• midazoalm
• SCHEMBL41265
• MIDAZOLAM HYDROCHLORIDE CIV (USP-RS)
• Hypnovel hydrochloride
• NSC751451
• Q27292444
• 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine hydrochloride
• CCG-100983
• MIDAZOLAM HYDROCHLORIDE [WHO-DD]
• MIDAZOLAM HYDROCHLORIDE [MI]
• MIDAZOLAM HYDROCHLORIDE [HSDB]
• Midazolam hydrochloride (USAN)
• NSC-751451
• Tox21_112613_1
• Versed
• MIDAZOLAM HYDROCHLORIDE [VANDF]
• Midazolam hydrochloride preservative free
• MIDAZOLAM HYDROCHLORIDE (AUTOINJECTOR)
• NC00233
• SHP-615
• Midazolam hydrochloride civ
• MFCD00864445
• SMR000469160
• DTXCID8027824
• 4H-Imidazo(1,5-a)(1,4)benzodiazepine, 8-chloro-6-(2-fluorophenyl)-1-methyl-, hydrochloride
• 8-Chloro-6-(o-fluorophenyl)-1-methyl-4H-imidazo(1,5-a)(1,4)benzodiazepine monohydrochloride
• W7TTW573JJ

• MDL： MFCD01721980
• Inchi： 1S/C18H13ClFN3.ClH/c1-11-21-9-13-10-22-18(14-4-2-3-5-16(14)20)15-8-12(19)6-7-17(15)23(11)13;/h2-9H,10H2,1H3;1H
• InChI Key： PLYSCVSCYOQVRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NCC1=CN=C(C)N21.Cl

Computed Properties

• Exact Mass: 361.05500
• Monoisotopic Mass: 361.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Boiling Point: 496.9 °C at 760 mmHg
• Flash Point: 496.9 °C at 760 mmHg
• PSA: 30.18000
• LogP: 4.56180

Midazolam hydrochloride Security Information

• Hazardous Material transportation number：UN 3249
• RTECS：NI2922250
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines

Additional information on Midazolam hydrochloride

Midazolam Hydrochloride: A Comprehensive Overview

Midazolam hydrochloride (CAS No. 59467-96-8) is a widely recognized and extensively studied compound in the field of pharmacology and clinical medicine. Known for its unique chemical structure and pharmacokinetic properties, midazolam hydrochloride has become a cornerstone in modern anesthesia and sedation practices. This article delves into the latest research findings, clinical applications, and the ongoing advancements related to this compound.

The chemical structure of midazolam hydrochloride is characterized by its benzodiazepine core, which plays a pivotal role in its pharmacological activity. Recent studies have highlighted the importance of this structure in modulating gamma-aminobutyric acid (GABA) receptors, thereby exerting its sedative and anxiolytic effects. Researchers have also explored the stereochemistry of midazolam hydrochloride, revealing that its enantiomers exhibit distinct pharmacokinetic profiles, which may have implications for future drug development.

One of the most significant advancements in the study of midazolam hydrochloride is its application in minimally invasive procedures. Recent clinical trials have demonstrated its efficacy in reducing patient anxiety and improving procedural tolerance during endoscopic examinations. Moreover, midazolam hydrochloride has been shown to have a rapid onset of action and a short duration of effect, making it an ideal choice for ambulatory settings where quick recovery is essential.

Another area of interest is the exploration of midazolam hydrochloride in pediatric populations. Studies have shown that when administered at appropriate doses, it provides effective sedation with minimal adverse effects in children. This has led to its increasing use in pediatric anesthesia and emergency medicine settings.

Recent research has also focused on the potential of midazolam hydrochloride as a therapeutic agent beyond its traditional uses. For instance, preclinical studies suggest that it may have neuroprotective properties, which could be beneficial in conditions such as traumatic brain injury or ischemic stroke. These findings are particularly promising and warrant further investigation in clinical trials.

In terms of synthesis and formulation, scientists have developed novel methods to enhance the stability and bioavailability of midazolam hydrochloride. Nanotechnology-based delivery systems, such as lipid nanoparticles and polymeric micelles, have been explored to improve drug targeting and reduce systemic side effects. These innovations are expected to revolutionize the way midazolam hydrochloride is administered in clinical practice.

The pharmacokinetics of midazolam hydrochloride have also been a focal point of recent research. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided deeper insights into its absorption, distribution, metabolism, and excretion profiles. This knowledge is crucial for optimizing dosing regimens and minimizing adverse drug reactions.

Furthermore, comparative studies between midazolam hydrochloride and other benzodiazepines have highlighted its unique advantages. For example, it has been shown to have a lower propensity for causing respiratory depression compared to traditional agents like diazepam or lorazepam. This makes it particularly suitable for patients with compromised respiratory function.

The use of midazolam hydrochloride in combination therapy has also garnered attention. Researchers are investigating its synergistic effects with other anesthetic agents, such as propofol or remifentanil, to develop optimized drug regimens that enhance efficacy while reducing side effects.

In conclusion, midazolam hydrochloride (CAS No. 59467-96-8) remains a vital compound in modern medicine, with ongoing research continually expanding its therapeutic applications. From advancements in clinical practice to innovations in drug delivery systems, the latest findings underscore its versatility and potential for future developments.